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Compound of Interest

Compound Name: 2,2',3,4,4',6'-Hexachlorobiphenyl

CAS No.: 59291-64-4

Cat. No.: B1329231

Get Quote

Executive Summary
PCB 140 is a hexachlorobiphenyl congener characterized by a high degree of ortho-

substitution (three ortho-chlorines at 2, 2', and 6'). This steric configuration prevents the

molecule from assuming a planar conformation, thereby nullifying "dioxin-like" toxicity (AhR

receptor binding). However, its high lipophilicity (

) and lack of adjacent meta-para hydrogen atoms render it highly recalcitrant to metabolic
elimination. Consequently, PCB 140 exhibits significant biomagnification potential (TMF > 1) in
aquatic food webs, posing risks driven by total body burden rather than specific receptor-
mediated toxicity.

Physicochemical Characterization
The environmental fate of PCB 140 is governed by its hydrophobic nature. Unlike lower-

molecular-weight congeners, PCB 140 partitions strongly into organic carbon and lipid pools,

limiting its dissolved aqueous concentration and making dietary intake the primary exposure

route for higher trophic levels.
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Table 1: Key Physicochemical Properties of PCB 140
Parameter Value / Description

Relevance to
Bioaccumulation

IUPAC Name
2,2',3,4,4',6'-

Hexachlorobiphenyl

Defines substitution pattern

and steric hindrance.

Structure
Ring A: 2,3,4,6-Cl; Ring B:

2',4'-Cl

Tri-ortho substitution prevents

planarity (Non-dioxin-like).

Log K_ow
~6.8 – 7.2

(Experimental/QSAR)

Predicts high affinity for lipids;

drives BCF/BAF > 5000 L/kg.

Water Solubility Very Low (< 1 µg/L)

Limits bioavailability via gill

uptake; favors sediment

sorption.

Henry’s Law Constant ~30 Pa·m³/mol

Facilitates volatilization, but

less than lower chlorinated

PCBs.

Mechanisms of Bioaccumulation
Bioaccumulation is the net result of competing rates: uptake (from water and diet) versus

elimination (via gills, feces, growth dilution, and metabolism).

Uptake Kinetics
For hydrophobic substances like PCB 140 (

), dietary uptake efficiency (

) often exceeds gill uptake efficiency (

) in larger organisms.

Gill Uptake: Limited by the aqueous diffusion layer and low water solubility.

Dietary Uptake: The primary driver for secondary consumers. The transfer efficiency is high

(~50-80%) due to lipid co-assimilation in the gut.
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Metabolic Biotransformation (The Limiting Step)
Metabolism is the critical determinant of biomagnification.

Structural Resistance: Cytochrome P450 enzymes (specifically CYP1A) prefer planar

substrates with adjacent meta-para hydrogen atoms for oxidation.

PCB 140 Configuration:

Ring A (2,3,4,6-Cl): Hydrogen at position 5. No vicinal hydrogens.

Ring B (2',4'-Cl): Hydrogens at 3', 5', 6'. Vicinal hydrogens exist at 5',6' (meta-ortho).

Metabolic Pathway: While CYP1A activity is inhibited by the non-planar structure, CYP2B-

like enzymes can catalyze hydroxylation at the meta-ortho position.

Identified Metabolite:5-OH-PCB 140 has been identified in fish plasma, indicating that while

metabolism is slow, it is not zero. This slow elimination rate (

) is insufficient to counteract high uptake, leading to net accumulation.

Diagram 1: Biokinetic Flux of PCB 140
The following diagram illustrates the mass balance model for PCB 140 in a fish, highlighting the

dominance of dietary uptake and storage in lipid pools.

Dissolved PCB 140
(Water Column) Gill Surfacek1 (Uptake)

Contaminated Diet
(Prey Items) Gastrointestinal TractIngestion

k2 (Elimination) Circulatory System
(Transport)

Diffusion

Assimilation (E_D)

Fecal/Gill Elimination
Egestion (1-E_D)

Liver
(Metabolism CYP2B)

Transport

Lipid Storage
(Adipose Tissue)

Partitioning

Recirculation
Biliary Excretion
(5-OH-PCB 140)

Mobilization

Click to download full resolution via product page

Caption: Biokinetic flux model for PCB 140. Note the reversible partitioning to lipid stores and

the irreversible loss via hepatic metabolism (slow) and excretion.
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Trophic Transfer Dynamics
In aquatic food webs, PCB 140 exhibits Trophic Magnification (TMF > 1). This means lipid-

normalized concentrations increase with each step in the food chain.

Trophic Magnification Factor (TMF): Typically ranges from 2.0 to 5.0 for recalcitrant

hexachlorobiphenyls in aquatic systems.

Mechanism: As predators consume prey, they digest biomass (protein/carbohydrates) for

energy but retain the persistent PCB 140 in their lipids. This "solvent depletion" in the gut

raises the chemical fugacity, driving the chemical into the organism's tissues

(Biomagnification).

Diagram 2: Trophic Magnification Pathway
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Caption: Trophic transfer of PCB 140.[1] Concentrations increase (darker blue) at higher

trophic levels due to recalcitrance and lipid-normalization.

Experimental Methodologies
To validate bioaccumulation potential, standardized protocols must be employed. The OECD

Test Guideline 305 is the industry standard.

Protocol: Dietary Exposure Bioaccumulation Test (OECD
305)
Since PCB 140 has low water solubility, aqueous exposure tests are difficult to maintain stable

concentrations. The Dietary Exposure method is preferred.

Step 1: Test Substance Preparation

Spike commercial fish food (e.g., trout chow) with PCB 140 dissolved in a volatile solvent

(e.g., hexane).

Evaporate solvent completely to ensure the chemical is bound to the food matrix.

Target Concentration: Typically 1–10 µg/g food (ensure below toxic thresholds).

Step 2: Uptake Phase (0 – 14 Days)

Feed test group (e.g., Rainbow Trout, Oncorhynchus mykiss) the spiked diet at a fixed ration

(e.g., 1-2% body weight/day).

Maintain a control group fed clean food.

Step 3: Depuration Phase (14 – 42+ Days)

Switch test group to clean, untreated food.

Monitor the decline of PCB 140 in fish tissue over time.

Step 4: Sampling & Analysis
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Sample fish at multiple time points (e.g., days 0, 3, 7, 14 of uptake; days 1, 3, 7, 14, 28 of

depuration).

Analysis: Extract lipids, clean up using florisil/silica gel, and analyze via GC-ECD or GC-MS

(SIM mode).

Calculation:

Calculate Assimilation Efficiency (

).

Calculate Depuration Rate Constant (

).

Derive Biomagnification Factor (BMF):

(where

is feeding rate).

Estimate BCF:

(theoretical approximation).

Risk Assessment Implications
Toxicity: PCB 140 is not included in the WHO TEF (Toxic Equivalency Factor) scheme

because it lacks dioxin-like activity (non-planar).

Body Burden: The primary risk is non-specific narcosis and potential neurotoxicity associated

with high body burdens in top predators (e.g., marine mammals, raptors).

Monitoring: It serves as a marker for "heavy" PCB mixtures (e.g., Aroclor 1254/1260 type

contamination).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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